Cas no 2228387-03-7 (3-amino-3-4-methyl-3-(trifluoromethyl)phenylcyclobutan-1-ol)

• Product Name: 3-amino-3-4-methyl-3-(trifluoromethyl)phenylcyclobutan-1-ol
• CAS No: 2228387-03-7
• MF: C₁₂H₁₄F₃NO
• MW: 245.240873813629
• CID: 6308056
• PubChem ID: 165632075
• Update Time: 2025-06-25

3-amino-3-4-methyl-3-(trifluoromethyl)phenylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-4-methyl-3-(trifluoromethyl)phenylcyclobutan-1-ol
• EN300-1940105
• 3-amino-3-[4-methyl-3-(trifluoromethyl)phenyl]cyclobutan-1-ol
• 2228387-03-7

• Inchi： 1S/C12H14F3NO/c1-7-2-3-8(4-10(7)12(13,14)15)11(16)5-9(17)6-11/h2-4,9,17H,5-6,16H2,1H3
• InChI Key： ACNFPTSJZUDPIJ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C)C=CC(=C1)C1(CC(C1)O)N)(F)F

Computed Properties

• Exact Mass: 245.10274856g/mol
• Monoisotopic Mass: 245.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-3-4-methyl-3-(trifluoromethyl)phenylcyclobutan-1-ol

Introduction to 3-Amino-3-(4-Methyl-3-Trifluoromethylphenyl)cyclobutan-1-Ol (CAS No: 2228387-03-7)

The compound 3-amino-3-(4-methyl-3-trifluoromethylphenyl)cyclobutan-1-ol, identified by the CAS number 2228387-03-7, is a highly specialized organic molecule with unique structural and functional properties. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials synthesis. The molecule's structure, which includes a cyclobutane ring substituted with an amino group, a trifluoromethyl group, and a methyl group, makes it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of cyclobutane derivatives in medicinal chemistry, particularly for their role in enhancing the bioavailability and pharmacokinetic profiles of drug candidates. The presence of the trifluoromethyl group in this compound adds electron-withdrawing properties, which can significantly influence the molecule's reactivity and stability. This feature has been exploited in recent research to design more efficient catalysts and intermediates for organic synthesis.

The synthesis of 3-amino-3-(4-methyl-3-trifluoromethylphenyl)cyclobutan-1-ol involves a multi-step process that typically begins with the preparation of the corresponding phenyl ring substituents. Advanced methodologies, such as Suzuki coupling and Stille coupling reactions, have been employed to construct the aromatic system with high precision. The cyclobutane ring is then formed through a carefully controlled ring-closing reaction, often utilizing transition metal catalysts to ensure selectivity and efficiency.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's optical activity is another notable characteristic, with enantiomers showing distinct behaviors in chiral environments. This property has been leveraged in asymmetric synthesis studies to produce enantioselective products.

The biological activity of 3-amino-3-(4-methyl-3-trifluoromethylphenyl)cyclobutan-1-ol has been extensively studied in recent years. Preclinical data indicate that this compound exhibits potent inhibitory effects on certain enzyme targets, making it a promising candidate for therapeutic interventions in areas such as oncology and neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies have furthered our understanding of its mechanism of action and safety profile.

In addition to its pharmacological applications, this compound has found utility in materials science as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under mild reaction conditions makes it an attractive choice for polymerization reactions. Recent advancements in click chemistry have enabled the integration of this compound into polymer networks with tailored mechanical and thermal properties.

The environmental impact of synthesizing and using this compound has also been a topic of interest among researchers. Efforts are being made to develop more sustainable synthetic pathways that minimize waste generation and energy consumption. Green chemistry principles are increasingly being incorporated into the production processes to align with global sustainability goals.

In conclusion, 3-amino-3-(4-methyl-3-trifluoromethylphenyl)cyclobutan-1-ol (CAS No: 2228387-03-7) stands out as a multifaceted molecule with vast potential across diverse scientific disciplines. Its unique structure, coupled with its versatile reactivity and biological activity, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and optimize its synthesis, this compound is poised to make significant contributions to both academic advancements and industrial innovations.